Cas no 887354-13-4 (2-Chloro-1,5,6-trimethylimidazo 4,5-b Pyridine)

• Product Name: 2-Chloro-1,5,6-trimethylimidazo 4,5-b Pyridine
• CAS No: 887354-13-4
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• CID: 827019
• PubChem ID: 4207233
• Update Time: 2025-10-30

2-Chloro-1,5,6-trimethylimidazo 4,5-b Pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1,5,6-trimethylimidazo [4,5-b] Pyridine
• 2-Chloro-1,5,6-trimethyl-1H-imidazo[4,5-b]pyridine
• 887354-13-4
• DTXSID30400852
• FT-0664998
• 2-chloro-1,5,6-trimethylimidazo[4,5-b]pyridine
• AKOS006292917
• 2-Chloro-1,5,6-trimethylimidazo 4,5-b Pyridine

• Inchi： 1S/C9H10ClN3/c1-5-4-7-8(11-6(5)2)12-9(10)13(7)3/h4H,1-3H3
• InChI Key： IRAHVDKVSPHQQD-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C=C(C)C(C)=N2)N1C

Computed Properties

• Exact Mass: 195.05600
• Monoisotopic Mass: 195.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Melting Point: 199-202°C
• PSA: 30.71000
• LogP: 2.23850

Additional information on 2-Chloro-1,5,6-trimethylimidazo 4,5-b Pyridine

Professional Introduction to 2-Chloro-1,5,6-trimethylimidazo[4,5-b]Pyridine (CAS No. 887354-13-4)

2-Chloro-1,5,6-trimethylimidazo[4,5-b]pyridine (CAS No. 887354-13-4) is a highly significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound belongs to the imidazopyridine class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of a chloro substituent at the 2-position and methyl groups at the 1, 5, and 6 positions enhances its chemical reactivity and functional versatility, making it a valuable intermediate in synthetic chemistry.

The imidazo[4,5-b]pyridine scaffold is particularly noteworthy for its ability to interact with various biological targets, including enzymes and receptors. This structural motif has been extensively studied for its role in developing novel pharmacological agents targeting neurological disorders, infectious diseases, and cancer. Recent advancements in medicinal chemistry have highlighted the trimethylimidazo[4,5-b]pyridine derivatives as promising candidates for further optimization.

In recent years, researchers have been exploring the pharmacological potential of substituted imidazopyridines. Notably, studies have demonstrated that modifications at the chloro and methyl positions can significantly influence the compound's bioactivity. For instance, a series of derivatives has been synthesized to evaluate their efficacy against kinases and other therapeutic targets. These studies have revealed that subtle changes in the substitution pattern can lead to enhanced binding affinity and selectivity.

The CAS No. 887354-13-4 identifier ensures precise chemical characterization and regulatory compliance. This compound is synthesized through multi-step organic reactions that involve cyclization and functional group transformations. The chloro substituent plays a crucial role in subsequent derivatization processes, allowing for further modifications such as nucleophilic substitution or metal-catalyzed coupling reactions.

One of the most compelling aspects of 2-chloro-1,5,6-trimethylimidazo[4,5-b]pyridine is its potential application in developing antiviral agents. The imidazopyridine core has been shown to exhibit inhibitory effects against various viral proteases and polymerases. In particular, derivatives with optimized substitution patterns have demonstrated promising results in preclinical studies against RNA viruses. This underscores the importance of trimethylimidazo[4,5-b]pyridine as a key building block in antiviral drug design.

The compound's structural features also make it an attractive candidate for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By targeting specific kinases with high selectivity, 2-chloro-1,5,6-trimethylimidazo[4,5-b]pyridine derivatives offer a potential therapeutic strategy for modulating these pathways. Several research groups have reported the synthesis of novel kinase inhibitors based on this scaffold, highlighting its versatility.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The chloro-substituted imidazopyridine can serve as a precursor for designing organic semiconductors and luminescent materials. These materials are utilized in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to fine-tune the electronic properties through strategic substitution makes trimethylimidazo[4,5-b]pyridine derivatives valuable in this field.

The synthesis of CAS No. 887354-13-4 involves sophisticated methodologies that ensure high yield and purity. Advanced techniques such as flow chemistry and microwave-assisted synthesis have been employed to optimize reaction conditions. These methods not only improve efficiency but also minimize waste generation, aligning with green chemistry principles.

Ongoing research continues to uncover new applications for 2-chloro-1,5,6-trimethylimidazo[4,5-b]pyridine. For instance, studies are exploring its potential as an intermediate in the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials have diverse applications ranging from gas storage to catalysis.
)